Cas no 952402-29-8 (6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile)

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile structure
952402-29-8 structure
Product Name:6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile
CAS No:952402-29-8
MF:C12H14N2O3S
MW:266.316161632538
CID:1985347
PubChem ID:58994188
Update Time:2025-04-21

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile
    • LogP
    • 1-(3-hydroxy-propyl)-5-(3-methyl-thiophen-2-yl)-1H-pyrimidine-2,4-dione
    • 6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2-carbonitrile
    • SB60215
    • 1-(3-hydroxypropyl)-5-(3-methylthiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • SCHEMBL3561026
    • 1-(3-Hydroxypropyl)-5-(3-methylthiophen-2-yl)pyrimidine-2,4(1H,3H)-dione
    • 952402-29-8
    • YEELPNNCMZJRJG-UHFFFAOYSA-N
    • Inchi: 1S/C12H14N2O3S/c1-8-3-6-18-10(8)9-7-14(4-2-5-15)12(17)13-11(9)16/h3,6-7,15H,2,4-5H2,1H3,(H,13,16,17)
    • InChI Key: YEELPNNCMZJRJG-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1C1C(NC(N(C=1)CCCO)=O)=O

Computed Properties

  • Exact Mass: 266.07251349Da
  • Monoisotopic Mass: 266.07251349Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 97.9Ų
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